N-cis-Feruloyltyramine

• CAS No.: 80510-09-4
• Product Name: N-cis-Feruloyltyramine
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• IUPAC Name: (Z)-3-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]prop-2-enamide
• Standard InChI: InChI=1S/C18H19NO4/c1-23-17-12-14(4-8-16(17)21)5-9-18(22)19-11-10-13-2-6-15(20)7-3-13/h2-9,12,20-21H,10-11H2,1H3,(H,19,22)/b9-5-
• Standard InChIKey: NPNNKDMSXVRADT-UITAMQMPSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\C(=O)NCCC2=CC=C(C=C2)O)O
• SMILES: COC1=C(C=CC(=C1)C=CC(=O)NCCC2=CC=C(C=C2)O)O
• Canonical SMILES: COC1=C(C=CC(=C1)C=CC(=O)NCCC2=CC=C(C=C2)O)O
• Appearance: Powder
• Description: N-cis-Feruloyltyramine belongs to the class of organic compounds known as hydroxycinnamic acids and derivatives. Hydroxycinnamic acids and derivatives are compounds containing an cinnamic acid (or a derivative thereof) where the benzene ring is hydroxylated. N-cis-Feruloyltyramine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-cis-feruloyltyramine is primarily located in the cytoplasm. Outside of the human body, N-cis-feruloyltyramine can be found in a number of food items such as red bell pepper, pepper (c. annuum), orange bell pepper, and green bell pepper. This makes N-cis-feruloyltyramine a potential biomarker for the consumption of these food products.
• PubChem Compound: 6440659
• Last Modified: Nov 11 2021